Cas no 16010-88-1 (Tert-butyl 2-(4-hydroxyphenyl)acetate)

• Product Name: Tert-butyl 2-(4-hydroxyphenyl)acetate
• CAS No: 16010-88-1
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 2110336
• PubChem ID: 15932404
• Update Time: 2025-10-19

Tert-butyl 2-(4-hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-hydroxyphenyl)acetate
• 4-Hydroxy phenyl acetic acid-t-butyl ester
• t-butyl p-hydroxyphenylacetate
• t-Butyl 4-hydroxy-phenylacetate
• NNGDLOYUAYPSNM-UHFFFAOYSA-N
• tert-butyl(4-hydroxyphenyl)acetate
• (4-Hydroxyphenyl)acetic acid tert-butyl ester
• Benzeneacetic acid, 4-hydroxy-, 1,1-dimethylethyl ester
• Tert-butyl 2-(4-hydroxyphenyl)acetate

• Inchi： 1S/C12H16O3/c1-12(2,3)15-11(14)8-9-4-6-10(13)7-5-9/h4-7,13H,8H2,1-3H3
• InChI Key： NNGDLOYUAYPSNM-UHFFFAOYSA-N
• SMILES： O(C(CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on Tert-butyl 2-(4-hydroxyphenyl)acetate

Tert-butyl 2-(4-hydroxyphenyl)acetate (CAS No. 16010-88-1): An Overview of Its Properties, Applications, and Recent Research

Tert-butyl 2-(4-hydroxyphenyl)acetate (CAS No. 16010-88-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes a tert-butyl ester group and a hydroxyphenyl moiety. These structural features contribute to its stability and reactivity, making it an important intermediate in various chemical processes.

The molecular formula of Tert-butyl 2-(4-hydroxyphenyl)acetate is C₁₃H₁₈O₃, and its molecular weight is approximately 222.28 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In the context of organic synthesis, Tert-butyl 2-(4-hydroxyphenyl)acetate serves as a valuable building block for the preparation of more complex molecules. Its tert-butyl ester group can be selectively cleaved under mild conditions to yield the corresponding carboxylic acid, which can then be further functionalized. This property makes it particularly useful in the synthesis of bioactive compounds and pharmaceutical intermediates.

One of the key applications of Tert-butyl 2-(4-hydroxyphenyl)acetate is in the pharmaceutical industry. Recent research has highlighted its potential as a precursor for the synthesis of drugs targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These derivatives can be used to develop new therapeutic agents for conditions such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, Tert-butyl 2-(4-hydroxyphenyl)acetate has found use in materials science. Its hydroxyphenyl moiety can participate in polymerization reactions, leading to the formation of functional polymers with unique properties. These polymers can be tailored for specific applications such as coatings, adhesives, and biomedical devices.

The stability and reactivity of Tert-butyl 2-(4-hydroxyphenyl)acetate have been extensively studied in recent years. Researchers have explored various synthetic routes to optimize its production and improve its purity. One notable approach involves the use of green chemistry principles to develop environmentally friendly methods for synthesizing this compound. This not only reduces the environmental impact but also enhances the economic viability of large-scale production.

Safety considerations are also an important aspect when handling Tert-butyl 2-(4-hydroxyphenyl)acetate. While it is generally considered safe for laboratory use, appropriate precautions should be taken to ensure safe handling and storage. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, Tert-butyl 2-(4-hydroxyphenyl)acetate (CAS No. 16010-88-1) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique structural features and favorable properties make it an essential component in various chemical processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.